Cas no 50896-54-3 (Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester)

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester structure
50896-54-3 structure
Product Name:Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester
CAS No:50896-54-3
MF:C11H16O3S
MW:228.307942390442
CID:366927
PubChem ID:11075166
Update Time:2025-04-19

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester
    • (S)-(+)-1-Methylpropyl 4-methylbenzenesulfonate
    • [(2S)-butan-2-yl] 4-methylbenzenesulfonate
    • (+)-(S)-(Butan-2-yl)-toluol-4-sulfonat
    • (S)-(+)-1-methylpropyl p-toluenesulfonate
    • (S)-(+)-2-butyl tosylate
    • (S)-1-methylpropyl toluene-p-sulphonate
    • (S)-butan-2-yl p-toluenesulfonate
    • (S)-sec-butyl 4-methylbenzenesulfonate
    • (S)-sec-butyl p-toluenesulfonate
    • I09-0747
    • DTXSID00454327
    • SCHEMBL3838479
    • (S)-2-(4-Methylphenyl)sulfonyloxy-butane
    • 50896-54-3
    • MFCD03093937
    • AKOS015897624
    • Inchi: 1S/C11H16O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3/t10-/m0/s1
    • InChI Key: AYHWQTQILBGWRN-JTQLQIEISA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H](C)CC

Computed Properties

  • Exact Mass: 228.08200
  • Monoisotopic Mass: 228.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.123 g/mL at 25 °C(lit.)
  • Boiling Point: 139-141 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.504(lit.)
  • PSA: 51.75000
  • LogP: 3.57960
  • Solubility: Not determined

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester Security Information

  • Hazardous Material transportation number:UN 1760 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S27-S36-S37-S39
  • Hazardous Material Identification: C
  • Risk Phrases:R34

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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